Cas no 65321-67-7 (toluene-2,4-diammonium sulphate)

toluene-2,4-diammonium sulphate Properties

Names and Identifiers

• toluene-2,4-diammonium sulphate
• 4-Methyl-m-phenylenediamine sulphate
• 4-methylbenzene-1,3-diaminium sulfate
• 2,4-Diaminotoluene sulfate
• 2,4-Diaminotoluene sulphate
• UNII-YY04A4YZBM
• 65321-67-7
• EINECS 265-697-8
• YY04A4YZBM
• (3-azaniumyl-4-methylphenyl)azanium;sulfate
• +Expand

• InChIKey： AKUZJQBOBCRXOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10N2.H2O4S/c1-5-2-3-6(8)4-7(5)9;1-5(2,3)4/h2-4H,8-9H2,1H3;(H2,1,2,3,4)
• SMILES： O=S([O-])(=O)[O-].[NH3+]C1C=CC(C)=C([NH3+])C=1

Computed Properties

• Exact Mass: 220.05186
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 220.05177804g/mol
• Heavy Atom Count: 14
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 126.64